Cas no 79373-12-9 (phosphonic acid, di-isooctyl ester)

• Product Name: phosphonic acid, di-isooctyl ester
• CAS No: 79373-12-9
• MF: C₁₆H₃₄O₃P
• MW: 305.413126468658
• CID: 861844
• PubChem ID: 6327683
• Update Time: 2025-04-19

phosphonic acid, di-isooctyl ester Chemical and Physical Properties

Names and Identifiers

• phosphonic acid, di-isooctyl ester
• oxo-bis(2,4,4-trimethylpentoxy)phosphanium
• 79373-12-9
• DTXSID00422546
• SCHEMBL3131315
• (bis(2,4,4-trimethylpentyl) phosphonic acid)

• Inchi： 1S/C16H34O3P/c1-13(9-15(3,4)5)11-18-20(17)19-12-14(2)10-16(6,7)8/h13-14H,9-12H2,1-8H3/q+1
• InChI Key： NXPXJESSNLRKFY-UHFFFAOYSA-N
• SMILES： [P+](=O)(OCC(C)CC(C)(C)C)OCC(C)CC(C)(C)C

Computed Properties

• Exact Mass: 306.23255
• Monoisotopic Mass: 305.22455694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53